3,5-Dichloro-4-methoxybenzonitrile
Overview
Description
3,5-Dichloro-4-methoxybenzonitrile is a chemical compound with the molecular formula C8H5Cl2NO . It has a molecular weight of 202.04 .
Molecular Structure Analysis
The InChI code for 3,5-Dichloro-4-methoxybenzonitrile is 1S/C8H5Cl2NO/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3H,1H3 . This indicates that the molecule consists of a benzene ring with two chlorine atoms, one methoxy group, and one nitrile group attached.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3,5-Dichloro-4-methoxybenzonitrile, focusing on six unique fields:
Pharmaceutical Intermediates
3,5-Dichloro-4-methoxybenzonitrile is widely used as an intermediate in the synthesis of various pharmaceutical compounds. Its unique chemical structure allows it to participate in the formation of complex molecules that can be used in drug development. For instance, it can be a precursor in the synthesis of anti-inflammatory drugs, antibiotics, and other therapeutic agents .
Agricultural Chemicals
In the field of agriculture, 3,5-Dichloro-4-methoxybenzonitrile is utilized in the synthesis of herbicides and pesticides. Its ability to interfere with specific biochemical pathways in plants and pests makes it an effective component in the formulation of products designed to protect crops from weeds and insect infestations .
Material Science
This compound is also significant in material science, particularly in the development of polymers and resins. Its incorporation into polymer chains can enhance the thermal stability and mechanical properties of the resulting materials. This makes it valuable in the production of high-performance plastics and coatings .
Organic Synthesis
3,5-Dichloro-4-methoxybenzonitrile serves as a versatile building block in organic synthesis. It can undergo various chemical reactions, such as nucleophilic substitution and coupling reactions, to produce a wide range of organic compounds. This versatility makes it a staple in synthetic organic chemistry laboratories .
Analytical Chemistry
In analytical chemistry, 3,5-Dichloro-4-methoxybenzonitrile is used as a standard or reference material for the calibration of analytical instruments. Its well-defined chemical properties allow for accurate and precise measurements in various analytical techniques, including chromatography and spectroscopy .
Environmental Science
Research in environmental science has explored the use of 3,5-Dichloro-4-methoxybenzonitrile in the study of pollutant degradation. Its behavior under different environmental conditions can provide insights into the mechanisms of chemical degradation and the development of methods for the remediation of contaminated sites .
properties
IUPAC Name |
3,5-dichloro-4-methoxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2NO/c1-12-8-6(9)2-5(4-11)3-7(8)10/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPWCZAJNWKKQOV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1Cl)C#N)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60440721 |
Source
|
| Record name | 3,5-dichloro-4-methoxy-benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60440721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dichloro-4-methoxybenzonitrile | |
CAS RN |
3336-38-7 |
Source
|
| Record name | 3,5-dichloro-4-methoxy-benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60440721 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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